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Compound of Interest

Compound Name:
Methyl 1,4-Benzodioxane-2-

carboxylate

Cat. No.: B103858 Get Quote

Essential Safety and Handling Guide for Methyl
1,4-Benzodioxane-2-carboxylate
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 1,4-Benzodioxane-2-carboxylate (CAS No: 3663-79-4). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary
While a specific Safety Data Sheet (SDS) for Methyl 1,4-Benzodioxane-2-carboxylate is not

readily available, data from structurally similar compounds, such as 1,4-Benzodioxane-2-

carboxylic acid, suggest the following potential hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation or damage.[1][2][3]

May cause respiratory irritation.[1][3]
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The following table summarizes the recommended personal protective equipment to be used

when handling Methyl 1,4-Benzodioxane-2-carboxylate.

Protection Type Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary if there is a splash

potential.[4][5][6]

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4][6]

Inspect gloves for integrity

before use.[7] Dispose of

contaminated gloves after use.

Protective clothing (e.g., lab

coat).

To prevent skin exposure.[5]

Contaminated clothing should

be removed and washed

before reuse.[2][3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][7]

If ventilation is inadequate, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[5][7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][5]

Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to

minimize inhalation exposure.[2][7]

Keep the container tightly closed when not in use.[2][3][8]

2. Handling the Chemical:
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Avoid contact with eyes, skin, and clothing.[2][8]

Do not breathe dust or vapors.[2][3]

Minimize dust generation and accumulation.[5][8]

Wash hands thoroughly after handling.[2][3][8]

Do not eat, drink, or smoke in the handling area.[2]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][3][8]

Keep the container tightly closed.[2][3][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2][3]

4. In Case of a Spill:

Ensure adequate ventilation and remove all sources of ignition.[3][8]

Wear appropriate personal protective equipment as outlined above.[2]

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid creating

dust.[2]

For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a suitable

container for disposal.

Prevent the chemical from entering drains.[8]

Disposal Plan
Dispose of waste contents and containers in accordance with local, state, and federal

regulations.[2][3]

Waste should be handled by a licensed professional waste disposal service.[9]
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Do not allow the product to be released into the environment.[2][8]

Workflow for Handling Methyl 1,4-Benzodioxane-2-
carboxylate
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Safe Handling Workflow for Methyl 1,4-Benzodioxane-2-carboxylate
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Caption: Logical workflow for the safe handling of Methyl 1,4-Benzodioxane-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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